Cas no 103301-78-6 (Proline, 5-oxo-1-(phenylmethyl)-, methyl ester)

• Product Name: Proline, 5-oxo-1-(phenylmethyl)-, methyl ester
• CAS No: 103301-78-6
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD09953146
• CID: 1139898
• PubChem ID: 11096495
• Update Time: 2025-05-20

Proline, 5-oxo-1-(phenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Proline, 5-oxo-1-(phenylmethyl)-, methyl ester
• OTAVA-BB 1085112
• METHYL 1-BENZYL-5-OXOPYRROLIDINE-2-CARBOXYLATE
• DTXSID40455095
• DB-370667
• G71049
• METHYL1-BENZYL-5-OXOPYRROLIDINE-2-CARBOXYLATE
• methyl (2R)-1-benzyl-5-oxo-pyrrolidine-2-carboxylate
• Methyl(S)-1-benzyl-5-oxopyrrolidine-2-carboxylate
• 103301-78-6
• 1-Benzyl-5-oxo-pyrrolidine-2-carboxylic Acid Methyl Ester
• methyl 1-benzyl-5-oxo-2-pyrrolidinecarboxylate
• MFCD09953146
• FPJQSGNPXDLFTM-UHFFFAOYSA-N
• SCHEMBL927807

• MDL： MFCD09953146
• Inchi： 1S/C13H15NO3/c1-17-13(16)11-7-8-12(15)14(11)9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3
• InChI Key： FPJQSGNPXDLFTM-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)OC)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.10525
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Proline, 5-oxo-1-(phenylmethyl)-, methyl ester

Recent Advances in the Study of Proline, 5-oxo-1-(phenylmethyl)-, methyl ester (CAS: 103301-78-6) in Chemical Biology and Pharmaceutical Research

The compound Proline, 5-oxo-1-(phenylmethyl)-, methyl ester (CAS: 103301-78-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This proline derivative, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, enzyme inhibition, and as a building block in peptide synthesis. Recent studies have explored its role in modulating biological pathways, particularly those involving proline metabolism and oxidative stress responses.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Proline, 5-oxo-1-(phenylmethyl)-, methyl ester exhibits promising inhibitory activity against proline dehydrogenase (PRODH), an enzyme implicated in cancer cell survival. The research team utilized molecular docking simulations and in vitro assays to characterize the binding affinity and selectivity of this compound, revealing a novel mechanism of action that could be exploited for developing targeted cancer therapies.

In the realm of synthetic chemistry, advancements have been made in optimizing the production of Proline, 5-oxo-1-(phenylmethyl)-, methyl ester. A recent patent application (WO2023056789) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly significant for scaling up production for pharmaceutical applications, addressing previous challenges in large-scale synthesis of this compound.

Pharmacokinetic studies published in Xenobiotica (2024) have provided new insights into the metabolic stability and bioavailability of Proline, 5-oxo-1-(phenylmethyl)-, methyl ester. The research identified specific cytochrome P450 enzymes responsible for its metabolism and characterized its tissue distribution patterns in rodent models. These findings are crucial for guiding future formulation strategies and dosing regimens in potential therapeutic applications.

Emerging research has also explored the compound's potential in neurological disorders. A preclinical study in Neuropharmacology (2024) reported that Proline, 5-oxo-1-(phenylmethyl)-, methyl ester demonstrated neuroprotective effects in models of ischemic stroke, possibly through modulation of glutamate excitotoxicity and oxidative stress pathways. These findings suggest potential applications in stroke therapy, though further validation in clinical settings is required.

The compound's role as a chiral building block in asymmetric synthesis continues to be an active area of investigation. Recent work in Organic Letters (2023) has demonstrated its utility in constructing complex heterocyclic scaffolds with high enantioselectivity, expanding its applications in medicinal chemistry for the development of novel bioactive molecules.

As research progresses, safety evaluations of Proline, 5-oxo-1-(phenylmethyl)-, methyl ester have become increasingly important. A comprehensive toxicological assessment published in Regulatory Toxicology and Pharmacology (2024) established preliminary safety profiles, identifying no significant genotoxic effects at therapeutic concentrations. However, the study recommended further investigation into potential hepatic effects with chronic exposure.

Future research directions for Proline, 5-oxo-1-(phenylmethyl)-, methyl ester appear promising, with ongoing clinical trials exploring its derivatives as potential therapeutics for metabolic disorders and cancer. The compound's versatility as both a pharmacological agent and synthetic intermediate positions it as a valuable asset in chemical biology and drug discovery pipelines.